Cas no 22743-35-7 (Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester)

• Product Name: Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester
• CAS No: 22743-35-7
• MF: C₁₄H₂₆O₈
• MW: 322.351445674896
• CID: 238703
• PubChem ID: 57493517
• Update Time: 2025-05-25

Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester
• bis[2-(2-hydroxyethoxy)ethyl] hexanedioate
• SCHEMBL207583
• DTXSID80726897
• 22743-35-7
• Bis(2-(2-hydroxyethoxy)ethyl) adipate
• G83080
• Hexanedioic acid, 1,6-bis[2-(2-hydroxyethoxy)ethyl] ester

• Inchi： 1S/C14H26O8/c15-5-7-19-9-11-21-13(17)3-1-2-4-14(18)22-12-10-20-8-6-16/h15-16H,1-12H2
• InChI Key： QVUFINULQDXNPU-UHFFFAOYSA-N
• SMILES： O(CCOCCO)C(CCCCC(=O)OCCOCCO)=O

Computed Properties

• Exact Mass: 322.16278
• Monoisotopic Mass: 322.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.52

Additional information on Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester

Hexanedioic Acid, Bis[2-(2-Hydroxyethoxy)Ethyl] Ester: A Comprehensive Overview

Hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester, also known by its CAS number 22743-35-7, is a versatile organic compound with significant applications in various industries. This compound is a derivative of hexanedioic acid, which is a six-carbon dicarboxylic acid, and it is esterified with bis[2-(2-hydroxyethoxy)ethyl] groups. The structure of this compound makes it highly functional, particularly in the fields of polymer chemistry and material science.

The molecular structure of hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester consists of a central hexanedioic acid backbone with two ester groups attached to the hydroxyl oxygens of the hydroxyethoxyethyl moieties. This structure imparts unique properties to the compound, such as excellent solubility in polar solvents and the ability to form cross-linked polymers under specific conditions. These properties have made it a valuable component in the synthesis of advanced materials.

Recent studies have highlighted the potential of hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester in the development of bio-based polymers. Researchers have explored its use as a precursor for polyurethanes and other thermoplastic elastomers, which are increasingly sought after due to their high performance and sustainability. The ability of this compound to undergo polymerization under mild conditions has further enhanced its appeal in eco-friendly material production.

In addition to its role in polymer chemistry, hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester has found applications in the pharmaceutical industry. Its hydrophilic nature and ability to form stable emulsions make it an ideal candidate for drug delivery systems. Recent advancements in nanotechnology have leveraged this compound to create biocompatible nanoparticles for targeted drug delivery, showcasing its potential in modern medicine.

The synthesis of hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester typically involves esterification reactions between hexanedioic acid and 2-(2-hydroxyethoxy)ethanol under acidic or enzymatic catalysis. The reaction conditions are carefully optimized to ensure high yield and purity of the product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

The physical properties of hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester include a melting point around 45°C and a boiling point above 150°C under standard atmospheric pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for use in various chemical processes where controlled solubility is required.

In terms of stability, hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester is relatively stable under normal storage conditions but can undergo hydrolysis in the presence of water or under alkaline conditions. This behavior is typical for esters and highlights the importance of proper storage to maintain its integrity over time.

The environmental impact of hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester has also been a subject of recent research. Studies have shown that this compound can degrade under biodegradation conditions, particularly when exposed to microbial activity. This biodegradability makes it a more sustainable alternative to traditional petroleum-based chemicals, aligning with global efforts to reduce environmental pollution.

In conclusion, hexanedioic acid, bis[2-(2-hydroxyethoxy)ethyl] ester, with its CAS number 22743-35-7, is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and functional properties continue to drive innovation in polymer chemistry, pharmaceuticals, and sustainable materials development. As research progresses, this compound is expected to play an even more significant role in advancing cutting-edge technologies while maintaining environmental responsibility.